1-((1-(2-(Methylthio)benzyl)piperidin-4-yl)methyl)-3-phenethylurea
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Description
1-((1-(2-(Methylthio)benzyl)piperidin-4-yl)methyl)-3-phenethylurea is a useful research compound. Its molecular formula is C23H31N3OS and its molecular weight is 397.58. The purity is usually 95%.
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Scientific Research Applications
Stereochemistry of Ionic Thiol Addition to Acetylenic Ketones
This study explores the piperidine-catalyzed addition of thiols to various acetylenic ketones, resulting in a mixture of isomers. The research provides valuable insights into the stereochemical outcomes of such reactions, which could be relevant for understanding the reactivity and potential applications of complex piperidine derivatives in synthesis and medicinal chemistry (Omar & Basyouni, 1974).
Causes of Potential Inversion in 1,2,4,5-tetrakis(amino)benzenes
This paper discusses the synthesis and electrochemical analysis of compounds bearing piperidin-1-yl substituents. The findings on the electronic properties and potential inversion could provide a foundation for the development of novel compounds with specific electronic and structural characteristics, potentially applicable in materials science or pharmacology (Adams et al., 2010).
Synthesis of 3,5-Dimethylene-4-phenylpiperidine-2,6-dione from Baylis-Hillman Adduct
This research presents a novel synthetic pathway to piperidine derivatives, highlighting the versatility of such compounds in chemical synthesis. Understanding these synthetic routes could be crucial for designing new compounds with similar backbones for various scientific applications (Lee, Kim, & Kim, 2006).
Homoleptic Cyclometalated Iridium Complexes
This paper explores the luminescence properties of cyclometalated iridium complexes, some of which contain piperidinato ligands. Such studies are essential for developing new materials for optoelectronic applications, including organic light-emitting diodes (OLEDs) (Tsuboyama et al., 2003).
Synthesis and Antimicrobial Activity of Piperidine Derivatives
This study involves the synthesis of piperidine derivatives and their evaluation against pathogens affecting tomato plants. The findings highlight the potential of piperidine-based compounds in developing new antimicrobial agents, which could have broader applications in agricultural science and disease management (Vinaya et al., 2009).
Properties
IUPAC Name |
1-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(2-phenylethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3OS/c1-28-22-10-6-5-9-21(22)18-26-15-12-20(13-16-26)17-25-23(27)24-14-11-19-7-3-2-4-8-19/h2-10,20H,11-18H2,1H3,(H2,24,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFOOENOEJOKMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.